Cas no 941904-92-3 (N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 941904-92-3
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• CID: 5500277
• Update Time: 2025-08-02

N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-1-[(2-methylphenyl)methyl]-6-oxopyridine-3-carboxamide
• N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C22H22N2O4/c1-15-6-4-5-7-16(15)13-24-14-17(8-11-21(24)25)22(26)23-18-9-10-19(27-2)20(12-18)28-3/h4-12,14H,13H2,1-3H3,(H,23,26)
• InChI Key： WOJNTTLYNPVBOZ-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2C)C(=O)C=CC=1C(NC1=CC=C(OC)C(OC)=C1)=O

Additional information on N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

N-(3,4-Dimethoxyphenyl)-1-(2-Methylphenyl)methyl-6-Oxo-1,6-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

The compound N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide, with CAS No. 941904-92-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their role as calcium channel blockers and their applications in treating cardiovascular diseases. The structure of this compound is characterized by a dihydropyridine ring system with a carboxamide group attached at the 3-position and a substituted phenyl group at the 1-position. The presence of methoxy groups on the phenyl ring introduces additional complexity and potential bioactivity to the molecule.

Recent studies have highlighted the potential of this compound as a lead molecule for drug development. Researchers have focused on its ability to modulate calcium channels, which are critical for various physiological processes, including muscle contraction and neurotransmitter release. The substitution pattern of the phenyl rings in this compound plays a crucial role in determining its pharmacokinetic properties and bioavailability. For instance, the methoxy groups on the 3,4-dimethoxyphenyl moiety are known to enhance solubility and stability, making it more amenable for therapeutic applications.

In addition to its role as a calcium channel modulator, this compound has shown promise in other therapeutic areas. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines. Furthermore, its anti-proliferative effects on cancer cells have been investigated, suggesting its potential as an anticancer agent. These findings underscore the versatility of this compound and its potential for multi-target drug design.

The synthesis of N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide involves a series of well-established organic reactions. The key steps include the formation of the dihydropyridine ring through cyclization reactions and subsequent functionalization to introduce the carboxamide and phenyl substituents. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, making it more accessible for further studies.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and electronic properties. Such detailed characterization is essential for understanding its interactions with biological systems and for designing analogs with improved pharmacological profiles.

Looking ahead, ongoing research is focused on improving the bioavailability and reducing potential side effects of this compound. Novel formulation strategies are being explored to enhance its delivery to target tissues while minimizing systemic toxicity. Additionally, computational modeling approaches are being employed to predict its binding affinity to various drug targets and to guide the design of more potent derivatives.

In conclusion, N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide represents a compelling candidate for drug development due to its unique chemical structure and diverse biological activities. As research continues to unravel its full potential, this compound holds promise for advancing treatments in cardiovascular diseases, inflammation, and oncology.